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Compound of Interest

Compound Name: UZH1a

Cat. No.: B8192925 Get Quote

This document provides immediate safety, logistical, and operational guidance for handling

UZH1a, a potent and selective METTL3 inhibitor (CAS No. 2813577-78-3).[1] UZH1a is utilized

in research, particularly in the study of epitranscriptomic modulation and its anti-tumor

activities, notably against Acute Myelogenous Leukemia (AML).[1][2][3] As with any novel

research compound, UZH1a must be handled with a high degree of caution, assuming it is

hazardous until its toxicological properties are fully characterized.[4]

Hazard Identification and Risk Assessment
While a specific Safety Data Sheet (SDS) for UZH1a is not publicly available, it should be

treated as a substance of unknown toxicity. Based on data for similar novel research

compounds, potential hazards may include being harmful if swallowed, causing damage to

organs through prolonged or repeated exposure, and potential reproductive toxicity. A thorough

risk assessment must be conducted before any handling. All work must be performed under the

assumption that the compound is highly hazardous.

Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory to prevent exposure through inhalation, dermal

contact, or eye contact.
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Body Part Required PPE Rationale & Specifications

Hands
Double Nitrile Gloves or Nitrile

Inner/Neoprene Outer

Provides a primary barrier

against dermal absorption. For

chemicals of unknown toxicity,

double gloving is a standard

precaution.

Eyes/Face
Chemical Splash Goggles and

Full-Face Shield

Protects against splashes,

sprays, and potential aerosols.

Goggles must meet ANSI

Z87.1 standards.

Body
Flame-Resistant Laboratory

Coat & Chemical Apron

Shields skin and personal

clothing from spills and

contamination.

Respiratory

NIOSH-Approved Air-Purifying

Respirator with appropriate

cartridges

Required when handling the

solid compound outside of a

certified chemical fume hood to

prevent inhalation of fine

powders.

Operational and Handling Plan
All handling of UZH1a must occur in a controlled environment by trained personnel.

3.1. Engineering Controls:

Primary Containment: All weighing and solution preparation of solid UZH1a must be

conducted within a certified chemical fume hood or a powder containment hood to prevent

inhalation of airborne particles.

Ventilation: Ensure adequate general laboratory ventilation.

3.2. Procedural Guidance:

Preparation: Cordon off the work area. Ensure safety shower and eyewash stations are

accessible and operational.
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Weighing (Solid Form): Use the smallest effective quantity. Tare a sealed container on the

balance. Add the compound to the container within the fume hood to minimize

contamination.

Solution Preparation: UZH1a is often supplied as a solid or in a DMSO solution. It is soluble

in DMSO up to 100 mg/mL with warming and sonication. When preparing solutions, add the

solvent to the sealed container with the pre-weighed compound.

Spill Management: Have a chemical spill kit readily available. In case of a spill, evacuate the

immediate area, alert personnel, and follow institutional procedures for hazardous chemical

cleanup. Do not attempt cleanup without appropriate PPE.
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Diagram 1: General Experimental Workflow for Handling UZH1a.
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Storage and Disposal Plan
Proper storage and disposal are critical to maintaining safety and compound integrity.

Parameter Specification Notes

Storage Temperature -80°C or -20°C

Stock solutions can be stored

at -80°C for up to 2 years or

-20°C for up to 1 year.

Container
Tightly sealed, clearly labeled

amber vials

Protect from light and

moisture.

Waste Type Hazardous Chemical Waste

Includes unused solid

compound, contaminated

labware (pipette tips, tubes),

and solutions.

Disposal Procedure

1. Segregate waste into solid

and liquid containers. 2. Label

containers clearly as

"Hazardous Waste" with the

full chemical name. 3. Store

waste containers in a

designated, secure secondary

containment area. 4. Arrange

for pickup by the institution's

certified hazardous waste

disposal service.

Do not mix with other waste

streams. Never dispose of

down the drain.

Experimental Protocol and Signaling Pathway
UZH1a as a METTL3 Inhibitor in AML Models

UZH1a is a selective, SAM-competitive inhibitor of the METTL3 methyltransferase. METTL3 is

the catalytic component of the N6-methyladenosine (m6A) "writer" complex, which is

overexpressed in AML and promotes cancer cell growth. Inhibition of METTL3 by UZH1a
reduces global m6A levels in mRNA, leading to apoptosis and cell cycle arrest in sensitive

cancer cells, such as the MOLM-13 AML cell line.
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Key Experimental Data:

Biochemical Potency: IC₅₀ of 280 nM against METTL3.

Cellular Potency:

Inhibits growth of MOLM-13 cells with an IC₅₀ of 11 μM.

Reduces m6A methylation in MOLM-13 cells with an IC₅₀ of 4.6 μM.

Mechanism of Action: Treatment of MOLM-13 cells with 20 μM UZH1a for 16 hours

increases apoptosis and induces cell cycle arrest.
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Diagram 2: UZH1a Mechanism of Action.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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